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Compound Name: LY-2584702 tosylate salt

Cat. No.: B560664

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY-2584702 is a potent and selective, ATP-competitive inhibitor of the p70 ribosomal S6 kinase
(p70S6K or S6K1).[1] As a tosylate salt, LY-2584702 offers improved stability and solubility
compared to its free base form, while maintaining the same biological activity.[2] This
compound is a critical tool for investigating the PI3K/Akt/mTOR signaling pathway, which is
frequently dysregulated in various cancers and other diseases.[1][3][4] LY-2584702 inhibits the
phosphorylation of the S6 ribosomal protein, a downstream effector of p70S6K, leading to a
reduction in protein synthesis and cellular proliferation.[1][3] These application notes provide
detailed information on the solubility of LY-2584702 tosylate salt in Dimethyl Sulfoxide
(DMSO), protocols for its preparation and use in common assays, and an overview of the
signaling pathway it modulates.

Physicochemical Properties and Solubility

Chemical Formula: C2sH27F4N70O3S[5] Molecular Weight: 617.62 g/mol [5]

Solubility in DMSO

The solubility of LY-2584702 tosylate salt in DMSO has been reported by various suppliers,
with values showing some variability. This variation may be attributed to factors such as the
purity of the compound, the water content of the DMSO, and the dissolution methodology (e.g.,
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use of heat or sonication). It is crucial to use fresh, anhydrous DMSO for optimal solubility.[2] A
summary of the reported solubility data is presented in Table 1.

Table 1: Reported Solubility of LY-2584702 Tosylate Salt in DMSO

. Reported Solubility Molar Equivalent
Supplier/Source Notes
(mg/mL) (mM)

Moisture-absorbing
11.33, 40.47, or

Selleck Chemicals 7, 25, or 100 DMSO reduces
161.91 -

solubility.[2]

Requires ultrasonic
MedChemExpress 10.25 16.60 )

and warming.[5]
Cayman Chemical 20 32.38

Warming and/or

sonication may be
APEXBIO >22.3 >36.11 )

needed for higher

concentrations.[6]

Sonication is
TargetMol 12 19.43

recommended.[7]
Sigma-Aldrich 2 3.24 Clear solution.

Signaling Pathway

LY-2584702 targets p70S6K, a key kinase downstream of the mTOR complex 1 (nTORC1).
The activation of p70S6K is a critical event in the PI3K/Akt/mTOR signaling cascade, which
regulates cell growth, proliferation, survival, and protein synthesis.[8][9] Upon activation by
growth factors or nutrients, mMTORC1 phosphorylates and activates p70S6K.[4] Activated
p70S6K then phosphorylates several substrates, most notably the 40S ribosomal protein S6
(S6).[8][9] This phosphorylation enhances the translation of a specific subset of mMRNAs that
encode for ribosomal proteins and elongation factors, thereby promoting protein synthesis and
cell growth.[8] LY-2584702, by inhibiting p70S6K, blocks this cascade, leading to the inhibition
of S6 phosphorylation and a subsequent decrease in protein synthesis and cell proliferation.[1]

[3]
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Figure 1. Simplified signaling pathway of p70S6K and the inhibitory action of LY-2584702.

Experimental Protocols
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Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LY-2584702 tosylate salt
in DMSO.

Materials:

LY-2584702 tosylate salt (MW: 617.62 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of LY-2584702 tosylate salt needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 617.62 g/mol x 1000 mg/g = 6.1762 mg

e Weigh the compound: Accurately weigh approximately 6.18 mg of LY-2584702 tosylate salt
and place it into a sterile vial.

e Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the compound.

e Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the compound does not
fully dissolve, gentle warming in a 37°C water bath or brief sonication can be applied to aid
dissolution.[5][6] Visually inspect the solution to ensure it is clear and free of particulates.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solution at -20°C for up to 6 months or at -80°C for up to one year.[5]
[10]
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Figure 2. Workflow for preparing a 10 mM stock solution of LY-2584702 tosylate salt in
DMSO.

Protocol for In Vitro Cell-Based Assays

This protocol provides a general guideline for treating cultured cells with LY-2584702 tosylate
salt.

Materials:

10 mM LY-2584702 tosylate salt stock solution in DMSO

Cultured cells in appropriate cell culture medium

Sterile cell culture plates

Phosphate-Buffered Saline (PBS)
Procedure:

o Cell Seeding: Seed cells in a multi-well plate at a density appropriate for the specific assay
and allow them to adhere overnight.

e Preparation of Working Solutions:
o Thaw the 10 mM stock solution of LY-2584702.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations. The final concentration of DMSO in the medium should be kept low
(typically < 0.1%) to avoid solvent-induced toxicity.

o Prepare a vehicle control using the same final concentration of DMSO in the medium as
the highest concentration of the drug treatment.

e Cell Treatment:
o Remove the existing medium from the cells.

o Wash the cells once with sterile PBS (optional).
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o Add the prepared working solutions of LY-2584702 (and the vehicle control) to the
respective wells.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under
standard cell culture conditions (e.g., 37°C, 5% COx).

o Downstream Analysis: Following incubation, proceed with the intended downstream analysis,
such as cell viability assays (e.g., MTT, CCK-8), Western blotting for pS6 levels, or cell cycle
analysis.[5][11]

In Vivo Formulation and Administration

For in vivo studies, LY-2584702 tosylate salt can be formulated for oral administration. A
common formulation involves a multi-component vehicle.

Example In Vivo Formulation (for a 1 mg/mL solution):[5]
e Prepare a stock solution of LY-2584702 in DMSO.
e Sequentially add the following solvents, ensuring the solution is clear after each addition:

10% DMSO

o

40% PEG300

[¢]

5% Tween-80

[¢]

45% Saline

o

Administration:

e LY-2584702 has been administered orally to mice at doses such as 2.5 mg/kg and 12.5
mg/kg, typically twice daily (BID).[5][10]

Note: For all in vivo experiments, it is recommended to prepare the formulation fresh on the day
of use.[10]

Safety and Handling
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o LY-2584702 tosylate salt should be handled by trained personnel in a laboratory setting.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: This document is intended for research use only and is not a guide for medical
applications. The protocols provided are general guidelines and may require optimization for
specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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